![molecular formula C8H12N2 B158106 1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole CAS No. 1837-49-6](/img/structure/B158106.png)
1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole
Overview
Description
1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole is a compound that belongs to the class of organic compounds known as benzimidazoles . These are organic compounds containing a benzene ring fused to an imidazole ring .
Synthesis Analysis
The synthesis of this compound involves the condensation of acetoacetic esters with different aromatic aldehydes in the presence of methylamine . This results in the formation of cyclic β-keto esters .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H12N2 . The InChI code for this compound is 1S/C8H12N2/c1-10-6-9-7-4-2-3-5-8(7)10/h6H,2-5H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 136.2 . It is a solid at room temperature . The compound has a density of 1.14g/cm3 and a boiling point of 305ºC at 760 mmHg .Scientific Research Applications
HIV-1 Inhibition
1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole derivatives have been studied for their potential to inhibit HIV-1 replication. Kukla et al. (1991) synthesized a series of compounds that showed significant inhibition of HIV-1 in MT-4 cells, with one analogue demonstrating comparable activity to DDI, an anti-AIDS therapy under clinical trials at the time (Kukla et al., 1991). Breslin et al. (1991) further explored these compounds, highlighting their role in interfering with the virus's reverse transcriptase enzyme (Breslin et al., 1991).
Cancer and Antitumor Activity
This compound has also been investigated for its antitumor properties. Ram et al. (1992) synthesized derivatives of this compound, which demonstrated significant growth inhibition in L1210 cells, indicating potential as antineoplastic agents (Ram et al., 1992). Additionally, Ramla et al. (2006) studied the antitumor effect of 1-substituted-2-methyl-5-nitrobenzimidazoles against breast cancer, with certain compounds showing active inhibition (Ramla et al., 2006).
DNA Topoisomerase Inhibition
Alpan et al. (2007) researched benzimidazole derivatives as inhibitors of mammalian DNA topoisomerase I. They found that a specific derivative, 5-methyl-4-(1H-benzimidazole-2-yl)phenol, showed potent topoisomerase I inhibition, indicating its potential use in therapeutic applications (Alpan et al., 2007).
Future Directions
Benzimidazole derivatives, including 1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole, have been the subject of extensive research due to their diverse biological and clinical applications . Future research may focus on further exploring these applications and developing new synthesis methods for these compounds .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antiviral, and antifungal effects .
Biochemical Pathways
Benzimidazole derivatives have been known to interfere with various biochemical pathways, leading to their diverse biological activities .
Pharmacokinetics
The compound has a molecular weight of 1362, which suggests it may have good bioavailability .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially affect the action of the compound .
Biochemical Analysis
Cellular Effects
Benzimidazoles have been shown to have effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1-methyl-4,5,6,7-tetrahydrobenzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-10-6-9-7-4-2-3-5-8(7)10/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBEFWOVHXQTYJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90446312 | |
Record name | 1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90446312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1837-49-6 | |
Record name | 1-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90446312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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